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Compound of Interest

Compound Name: CTK7A

Cat. No.: B15581984

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential

procedural guidance for the proper disposal of CTK7A, a histone acetyltransferase (HAT)

inhibitor also known as Hydrazinocurcumin.

CTK7A is classified as a combustible solid and is hazardous to water, necessitating specific

disposal protocols to mitigate risks to personnel and the environment. The following procedures

are based on general best practices for laboratory chemical waste and the known hazard

classifications of CTK7A. It is imperative to consult the substance-specific Safety Data Sheet

(SDS) provided by the supplier for the most detailed and accurate information.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. Handle CTK7A in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.
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For quick reference, the key hazard classifications and disposal parameters for CTK7A are

summarized in the table below.

Parameter Value Source

Chemical Name CTK7A, Hydrazinocurcumin N/A

CAS Number 1297262-16-8 TargetMol[1]

Physical Form Powder Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Water Hazard Class (WGK) 2 - Hazardous to water Sigma-Aldrich

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Solid Waste: Collect all solid CTK7A waste, including unused or expired product and

contaminated materials (e.g., weighing paper, pipette tips), in a designated hazardous waste

container.

Liquid Waste: For solutions of CTK7A (e.g., dissolved in DMSO), collect the liquid waste in a

separate, compatible hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's hazardous waste management plan.

Contaminated Labware: Disposable labware that has come into contact with CTK7A should

be treated as hazardous waste. Non-disposable labware should be decontaminated

according to established laboratory procedures before reuse.

2. Waste Container Requirements:

Use only approved, leak-proof, and chemically compatible containers for hazardous waste.

Ensure containers are clearly labeled with "Hazardous Waste," the full chemical name

("CTK7A" or "Hydrazinocurcumin"), and the primary hazard(s) (e.g., "Combustible Solid,"

"Water Hazard").
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Keep waste containers securely closed at all times, except when adding waste.

3. Storage of Chemical Waste:

Store CTK7A waste in a designated, well-ventilated, and secure satellite accumulation area.

Segregate CTK7A waste from incompatible materials, particularly strong oxidizing agents.

Store in a cool, dry place away from sources of ignition.

4. Final Disposal:

Arrange for the collection and disposal of CTK7A waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Do not dispose of CTK7A down the drain or in the regular trash. Its classification as

hazardous to water makes improper disposal a significant environmental risk.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of CTK7A waste in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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